Cas no 2172250-70-1 (2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid)

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid structure
2172250-70-1 structure
Product Name:2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid
CAS No:2172250-70-1
MF:C25H28N2O6
MW:452.499627113342
CID:6442845
PubChem ID:165822837
Update Time:2025-10-29

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid
    • 2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
    • 2172250-70-1
    • EN300-1542111
    • Inchi: 1S/C25H28N2O6/c28-12-11-27(14-24(30)31)23(29)13-22(16-9-10-16)26-25(32)33-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22,28H,9-15H2,(H,26,32)(H,30,31)
    • InChI Key: OJOJXYCQWMPARE-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N(CC(=O)O)CCO)=O)C1CC1)=O

Computed Properties

  • Exact Mass: 452.19473662g/mol
  • Monoisotopic Mass: 452.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 116Ų

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1542111-0.05g
2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
2172250-70-1
0.05g
$2829.0 2023-06-05
Enamine
EN300-1542111-0.1g
2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
2172250-70-1
0.1g
$2963.0 2023-06-05
Enamine
EN300-1542111-0.25g
2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
2172250-70-1
0.25g
$3099.0 2023-06-05
Enamine
EN300-1542111-0.5g
2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
2172250-70-1
0.5g
$3233.0 2023-06-05
Enamine
EN300-1542111-1.0g
2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
2172250-70-1
1g
$3368.0 2023-06-05
Enamine
EN300-1542111-2.5g
2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
2172250-70-1
2.5g
$6602.0 2023-06-05
Enamine
EN300-1542111-5.0g
2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
2172250-70-1
5g
$9769.0 2023-06-05
Enamine
EN300-1542111-10.0g
2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
2172250-70-1
10g
$14487.0 2023-06-05
Enamine
EN300-1542111-50mg
2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
2172250-70-1
50mg
$2829.0 2023-09-25
Enamine
EN300-1542111-100mg
2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)propanamido]acetic acid
2172250-70-1
100mg
$2963.0 2023-09-25

Additional information on 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid

Research Briefing on 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid (CAS: 2172250-70-1)

In recent years, the compound 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid (CAS: 2172250-70-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in various applications, particularly in peptide synthesis and drug development. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the role of the Fmoc group in protecting the amino functionality during synthesis. Researchers have also explored the use of this compound as a building block in the solid-phase peptide synthesis (SPPS) of complex peptides, owing to its stability and compatibility with standard SPPS protocols.

In terms of biological activity, preliminary studies suggest that 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid may exhibit modulatory effects on specific enzymatic pathways. For instance, recent in vitro assays have demonstrated its potential as an inhibitor of certain proteases, which could have implications for the development of novel therapeutics targeting diseases such as cancer and inflammatory disorders. However, further in vivo studies are required to validate these findings and elucidate the compound's mechanism of action.

One of the most promising applications of this compound lies in its use as a linker or spacer in the design of peptide-based drugs. The presence of the hydroxyethyl group and the cyclopropyl moiety offers unique opportunities for conjugating therapeutic peptides to other molecules, such as antibodies or nanoparticles, thereby enhancing their pharmacokinetic properties. Recent research has also explored the compound's potential in the development of prodrugs, where its structural features could facilitate controlled release of active drug molecules in targeted tissues.

Despite these advancements, challenges remain in the widespread adoption of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid for therapeutic applications. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity profiles need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)propanamidoacetic acid represents a versatile and promising molecule in the realm of chemical biology and drug development. Its unique structural attributes and demonstrated biological activity make it a valuable tool for peptide synthesis and a potential candidate for therapeutic applications. Continued research efforts will be crucial in translating these findings into tangible clinical benefits.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.